Cas no 84263-22-9 (3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine)
84263-22-9 structure
Product Name:3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine
CAS No:84263-22-9
MF:C10H13NS
MW:179.2819211483
CID:2804952
PubChem ID:12904718
Update Time:2025-04-21
3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine
- DTXSID80512616
- SCHEMBL38579
- RWYIKYWUOWLWHZ-UHFFFAOYSA-N
- 84263-22-9
- 3,3-dimethyl-2,3-dihydro-4H-1,4-benzothiazine
-
- Inchi: 1S/C10H13NS/c1-10(2)7-12-9-6-4-3-5-8(9)11-10/h3-6,11H,7H2,1-2H3
- InChI Key: RWYIKYWUOWLWHZ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2NC(C)(C)C1
Computed Properties
- Exact Mass: 179.07687059g/mol
- Monoisotopic Mass: 179.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
84263-22-9 (3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine) Related Products
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